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Compound of Interest

Compound Name: gamma-Muurolene

Cat. No.: B1253906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
γ-Muurolene is a naturally occurring sesquiterpene hydrocarbon found in a variety of plants and

fungi. As a member of the cadinane class of sesquiterpenes, it is characterized by a bicyclic

carbon skeleton. This technical guide provides a comprehensive overview of the physical and

chemical properties of γ-muurolene, along with its known biological activities and the

experimental protocols used for its isolation, characterization, and evaluation. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in natural product chemistry, pharmacology, and drug development.

Physical and Chemical Properties
γ-Muurolene is a colorless to pale yellow oily liquid with a characteristic woody and spicy odor.

Its key physical and chemical properties are summarized in the tables below for easy reference

and comparison.
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Property Value Source(s)

Molecular Formula C₁₅H₂₄ [1][2]

Molecular Weight 204.35 g/mol [1]

Appearance Oily liquid N/A

Boiling Point
271.00 to 272.00 °C at 760.00

mm Hg
N/A

Density 0.923 g/cm³ (estimated) N/A

Vapor Pressure
0.010000 mmHg at 25.00 °C

(estimated)
N/A

Flash Point
224.00 °F (106.67 °C) (closed

cup)
N/A

Solubility
Insoluble in water; Soluble in

alcohol
N/A

LogP (o/w) 6.545 (estimated) N/A

Spectroscopic Data
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Spectroscopic Technique Key Data Points Source(s)

¹H NMR

Chemical shifts (δ) and

coupling constants (J) are

crucial for structural

elucidation. Specific data can

be found in specialized

databases.

[3][4][5][6]

¹³C NMR

Characteristic chemical shifts

for the 15 carbon atoms of the

muurolene skeleton.

[1][5][7]

FT-IR

Characteristic peaks

corresponding to C-H

stretching and bending

vibrations of alkanes and

alkenes.

[8][9][10][11]

UV-Vis

Absorption maxima (λ_max)

are typically in the lower UV

region, characteristic of non-

conjugated double bonds.

[12][13][14][15]

Mass Spectrometry

Molecular ion peak (M⁺) at m/z

204, with a characteristic

fragmentation pattern.

[2]

Experimental Protocols
Isolation and Purification of γ-Muurolene from
Ischnoderma resinosum
A detailed protocol for the isolation of γ-muurolene from the fruiting bodies of the fungus

Ischnoderma resinosum is described below.

1. Extraction:

The dried and powdered fungal material is subjected to cold extraction with methanol.
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The extract is filtered using Whatman No. 1 filter paper.

The solvent is removed under reduced pressure using a rotary evaporator.

2. Isolation:

The crude extract is subjected to column chromatography on silica gel.

Elution is performed with a gradient of n-hexane and ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing γ-muurolene are pooled and concentrated.

3. Purification:

Final purification is achieved by preparative high-performance liquid chromatography

(HPLC).

An illustrative workflow for this process is provided below.

Dried & Powdered
Ischnoderma resinosum

Cold Methanol
Extraction Filtration Rotary

Evaporation Crude Extract Silica Gel Column
Chromatography TLC Monitoring Pooling of Fractions Preparative HPLC Pure γ-Muurolene

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of γ-Muurolene.

Characterization Techniques
UV-Vis Spectroscopy: The UV-Vis spectrum of γ-muurolene is recorded in methanol or

ethanol using a spectrophotometer.

FT-IR Spectroscopy: The FT-IR spectrum is typically recorded using a KBr pellet or as a thin

film.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded in a suitable deuterated solvent

(e.g., CDCl₃) on a high-field NMR spectrometer.
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Mass Spectrometry: Mass spectra are obtained using a mass spectrometer, often coupled

with a gas chromatograph (GC-MS).

Biological Activity Assays
1. Antimicrobial Activity - Agar Well Diffusion Assay:

A standardized inoculum of the test microorganism is spread on an agar plate.

Wells are punched into the agar, and a solution of γ-muurolene at a known concentration is

added to the wells.

A positive control (standard antibiotic) and a negative control (solvent) are also included.

The plates are incubated, and the diameter of the zone of inhibition around each well is

measured.[16]

2. Antioxidant Activity - DPPH Radical Scavenging Assay:

A solution of γ-muurolene at various concentrations is mixed with a methanolic solution of

2,2-diphenyl-1-picrylhydrazyl (DPPH).[17]

The mixture is incubated in the dark.

The absorbance is measured at 517 nm.[18][19]

The percentage of radical scavenging activity is calculated by comparing the absorbance of

the sample with that of a control.[17]

Biological Activities and Signaling Pathways
γ-Muurolene has demonstrated a range of biological activities, including antimicrobial,

antioxidant, and anti-inflammatory effects.

Antimicrobial Activity
γ-Muurolene has shown significant antibacterial activity, particularly against Gram-positive

bacteria.[20] The proposed mechanism of action for many sesquiterpenes involves the

disruption of the bacterial cell membrane integrity, leading to leakage of intracellular
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components and ultimately cell death.[21] A molecular docking study has suggested a potential

interaction between γ-muurolene and the bacterial protein EndoA, which may interfere with its

function.

Antioxidant Activity
The antioxidant properties of γ-muurolene are attributed to its ability to scavenge free radicals.

[22] The DPPH assay is a common method to quantify this activity, where γ-muurolene donates

a hydrogen atom to the stable DPPH radical, thus neutralizing it.[23]

Anti-inflammatory Activity
γ-Muurolene has been reported to possess anti-inflammatory properties.[22] While the precise

signaling pathways are still under investigation, it is hypothesized that, like other

sesquiterpenes, it may modulate inflammatory pathways by inhibiting the production of pro-

inflammatory cytokines such as TNF-α and interleukins.[24][25][26][27]

Below is a conceptual diagram illustrating a potential anti-inflammatory signaling pathway that

could be influenced by γ-muurolene.
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Caption: A potential anti-inflammatory mechanism of γ-Muurolene.

Conclusion
γ-Muurolene is a promising natural compound with a range of interesting biological activities.

This technical guide has summarized its key physical and chemical properties and provided an

overview of the experimental methodologies used to study it. Further research is warranted to

fully elucidate its mechanisms of action and to explore its potential applications in the
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pharmaceutical and other industries. The detailed information and protocols provided herein

are intended to facilitate and guide future investigations into this valuable sesquiterpene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

